Cas no 21064-50-6 (7H-Benzo[c]carbazole,10-methyl-)

• Product Name: 7H-Benzo[c]carbazole,10-methyl-
• CAS No: 21064-50-6
• MF: C₁₇H₁₃N
• MW: 231.291824102402
• CID: 259369
• PubChem ID: 88773
• Update Time: 2025-04-19

7H-Benzo[c]carbazole,10-methyl- Chemical and Physical Properties

Names and Identifiers

• 10-Methyl-7(H)-benzo[c]carbazole
• 10-methyl-7H-benzo[c]carbazole
• 7H-Benzo[c]carbazole,10-methyl-
• 10-Methyl-7H-benzo(c)carbazole
• 10-Methyl-7(H)-benzo[c]carbazole200µg
• 6-Methyl-3,4-benzocarbazole
• 7H-Benzo(c)carbazole,10-methyl
• OIQBTHLPYKZRDF-UHFFFAOYSA-N
• DTXSID90175291
• SCHEMBL9779304
• 7H-Benzo(c)carbazole, 10-methyl-
• 21064-50-6
• 4-20-00-04253 (Beilstein Handbook Reference)
• BRN 0179653

• Inchi： 1S/C17H13N/c1-11-6-8-15-14(10-11)17-13-5-3-2-4-12(13)7-9-16(17)18-15/h2-10,18H,1H3
• InChI Key： OIQBTHLPYKZRDF-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C)=CC=2C2C3C=CC=CC=3C=CC1=2

Computed Properties

• Exact Mass: 231.10500
• Monoisotopic Mass: 231.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.1024 (rough estimate)
• Boiling Point: 363.38°C (rough estimate)
• Flash Point: 211.1°C
• Refractive Index: 1.5515 (estimate)
• PSA: 15.79000
• LogP: 4.78270